Cas no 2044902-78-3 (2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride)

2-(1,3-Benzoxazol-2-yl)propan-2-amine hydrochloride is a heterocyclic organic compound featuring a benzoxazole core substituted with an isopropylamine moiety, rendered as a hydrochloride salt for enhanced stability and solubility. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The benzoxazole scaffold is known for its electron-rich aromatic system, which can contribute to binding interactions in drug design. The hydrochloride form ensures improved handling and storage characteristics. Its structural features make it a versatile intermediate for the synthesis of compounds with potential applications in medicinal chemistry, particularly in the development of CNS-targeting agents or enzyme inhibitors.
2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride structure
2044902-78-3 structure
Product Name:2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride
CAS No:2044902-78-3
MF:C10H13ClN2O
MW:212.676021337509
MDL:MFCD30486537
CID:5192661
PubChem ID:137702158
Update Time:2025-06-12

2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Benzoxazolemethanamine, α,α-dimethyl-, hydrochloride (1:1)
    • 2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride
    • MDL: MFCD30486537
    • Inchi: 1S/C10H12N2O.ClH/c1-10(2,11)9-12-7-5-3-4-6-8(7)13-9;/h3-6H,11H2,1-2H3;1H
    • InChI Key: DIUZVEJEXZPFCI-UHFFFAOYSA-N
    • SMILES: C(C1OC2=CC=CC=C2N=1)(N)(C)C.Cl

2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride Pricemore >>

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Additional information on 2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride

Introduction to 2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride (CAS No. 2044902-78-3)

2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride, identified by the CAS number 2044902-78-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the benzoxazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The benzoxazole scaffold is known for its structural versatility and ability to interact with various biological targets, making it a valuable candidate for developing novel pharmaceutical agents.

The hydrochloride salt form of 2-(1,3-benzoxazol-2-yl)propan-2-amine enhances its solubility and stability, which are critical factors in pharmaceutical formulations. This improved solubility can lead to better bioavailability and more effective drug delivery systems, thereby increasing the compound's potential as a therapeutic agent.

In recent years, there has been a surge in research focused on benzoxazole derivatives due to their reported pharmacological properties. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer activities of various benzoxazole compounds. Specifically, 2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride has shown promise in preliminary studies as a potential scaffold for developing drugs targeting neurological disorders. The presence of the amine group in its structure suggests that it may interact with neurotransmitter receptors, which could be pivotal in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of 2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride is its structural similarity to known bioactive molecules. This similarity allows researchers to leverage existing knowledge and frameworks when designing experiments and interpreting results. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride interacts with biological targets. These computational methods have revealed that the compound can bind to specific protein receptors with high affinity, suggesting potential therapeutic effects. For instance, studies indicate that it may inhibit enzymes involved in inflammation pathways, which could make it useful in treating inflammatory diseases.

The synthesis of 2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The benzoxazole ring is typically formed through cyclization reactions involving o-hydroxybenzaldehyde derivatives. The subsequent introduction of the amine group and conversion to its hydrochloride salt are critical steps that determine the compound's final properties.

From a regulatory perspective, CAS No. 2044902-78-3 ensures that researchers and pharmaceutical companies have a unique identifier for this compound, facilitating accurate documentation and compliance with safety standards. This standardized identification is essential for conducting clinical trials and commercializing new drugs.

The pharmacokinetic properties of 2-(1,3-benzoxazol-2-yl)propan-2-amine hydrochloride are also under investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is crucial for optimizing dosages and minimizing side effects. Preliminary data suggest that the compound has a reasonable half-life, allowing for once-daily dosing in potential therapeutic regimens.

In conclusion, 2044902–78–3 represents a promising candidate for further research in drug development. Its unique structure and reported biological activities position it as a valuable asset in the quest for novel pharmaceuticals. As research continues to uncover more about its mechanisms of action and therapeutic potential, 204490–78–3 may play a significant role in addressing various health challenges.

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